Cas no 115592-38-6 (3-Pyridazinecarboxylic acid,5-cyano-1,6-dihydro-4-methyl-6-oxo-1-phenyl-)
115592-38-6 structure
Product Name:3-Pyridazinecarboxylic acid,5-cyano-1,6-dihydro-4-methyl-6-oxo-1-phenyl-
CAS No:115592-38-6
MF:C13H9N3O3
MW:255.228862524033
CID:1205457
Update Time:2024-08-05
3-Pyridazinecarboxylic acid,5-cyano-1,6-dihydro-4-methyl-6-oxo-1-phenyl- Chemical and Physical Properties
Names and Identifiers
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- 3-Pyridazinecarboxylic acid,5-cyano-1,6-dihydro-4-methyl-6-oxo-1-phenyl-
- 3-Pyridazinecarboxylic acid, 5-cyano-1,6-dihydro-4-methyl-6-oxo-1-phenyl-
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- Inchi: 1S/C13H9N3O3/c1-8-10(7-14)12(17)16(15-11(8)13(18)19)9-5-3-2-4-6-9/h2-6H,1H3,(H,18,19)
- InChI Key: QEDSTBBJNQPZRS-UHFFFAOYSA-N
- SMILES: C1(C(O)=O)=NN(C2=CC=CC=C2)C(=O)C(C#N)=C1C
Computed Properties
- Exact Mass: 255.06447
Experimental Properties
- Density: 1.35±0.1 g/cm3(Predicted)
- Melting Point: 238 °C(Solv: N,N-dimethylformamide (68-12-2))
- Boiling Point: 438.2±48.0 °C(Predicted)
- PSA: 93.76
- pka: -3.89±0.40(Predicted)
3-Pyridazinecarboxylic acid,5-cyano-1,6-dihydro-4-methyl-6-oxo-1-phenyl- Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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